Cas no 53227-32-0 (2-Propyn-1-amine, N-methyl-, hydrochloride)

• Product Name: 2-Propyn-1-amine, N-methyl-, hydrochloride
• CAS No: 53227-32-0
• MF: C₄H₈ClN
• MW: 105.566020011902
• CID: 1584950
• Update Time: 2024-09-11

2-Propyn-1-amine, N-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, N-methyl-, hydrochloride
• 2-Propyn-1-amine, N-methyl-, hydrochloride (9CI)
• N-Methyl-2-propyn-1-amine HCl

• Inchi： 1S/C4H7N.ClH/c1-3-4-5-2;/h1,5H,4H2,2H3;1H
• InChI Key： ZAZZWJCFLLKEBB-UHFFFAOYSA-N
• SMILES： C(NC)C#C.Cl

Computed Properties

• Exact Mass: 105.03464
• Monoisotopic Mass: 105.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03